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Cat. No.: B090830 Get Quote

A comprehensive literature review reveals a significant scarcity of published research on the

specific applications, experimental data, and comparative performance of N-Methyl-p-(o-
tolylazo)aniline. While the broader class of aniline and azo compounds has diverse industrial

and research uses, this particular derivative appears to be infrequently studied, limiting its

objective comparison with alternative compounds.

N-Methyl-p-(o-tolylazo)aniline, a substituted aromatic azo compound, is cataloged in

chemical databases, and its basic chemical identifiers are available[1][2]. However, detailed

experimental protocols, quantitative performance data, and in-depth studies on its biological or

chemical applications are largely absent from the public scientific literature.

General Applications of Related Compounds
While specific data on N-Methyl-p-(o-tolylazo)aniline is lacking, the applications of its parent

compound, N-methylaniline, and other aniline derivatives are well-documented. These

compounds are versatile intermediates in various industries:

Dye and Pigment Synthesis: Aniline and its derivatives are foundational in the manufacturing

of a wide array of dyes and pigments[3][4].

Polymer Chemistry: They serve as monomers or additives in the production of polymers[3][4]

[5][6][7][8].
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Pharmaceuticals: The aniline scaffold is a common structural motif in many pharmaceutical

agents[3][4][9].

Fuel Additives: N-methylaniline, for instance, is utilized as an octane booster in gasoline[10].

Some research has explored the biological activities of other, more complex aniline derivatives

as potential anticancer and antibacterial agents[11][12][13]. Additionally, certain aniline

derivatives are being investigated for their potential in developing chemical sensors[5][6][7][8].

Toxicological Profile of Related Compounds
Toxicological studies have been conducted on N-methylaniline, indicating potential health risks.

For example, studies on rats have shown developmental toxicity following oral administration[3]

[9]. Safety data sheets for N-methylaniline and related compounds highlight potential hazards,

including toxicity if swallowed, in contact with skin, or inhaled, and risks of irritation[6][10][14].

Lack of Comparative Data and Experimental
Protocols
The core requirement of a comparison guide is the availability of quantitative data and detailed

experimental methodologies to allow for an objective assessment against alternatives.

Unfortunately, for N-Methyl-p-(o-tolylazo)aniline, such information is not available in the

reviewed literature. There are no published studies that directly compare its performance to

other compounds for a specific application, nor are there detailed experimental protocols that

would enable such a comparison. Signaling pathways and specific biological mechanisms of

action for this compound remain uncharacterized.

Conclusion
Based on an extensive review of available scientific literature, N-Methyl-p-(o-tolylazo)aniline
is a compound with very limited published research data. While its structural relatives have a

broad range of applications, there is insufficient information to construct a detailed comparison

guide as requested. Researchers, scientists, and drug development professionals seeking to

use or investigate this specific compound should be aware of the current lack of publicly

available performance data and established experimental protocols. Further primary research

would be required to elucidate its properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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